Cas no 1898015-85-4 (1-(3-methanesulfonylphenyl)methylcyclopropan-1-ol)

• Product Name: 1-(3-methanesulfonylphenyl)methylcyclopropan-1-ol
• CAS No: 1898015-85-4
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 6017008
• PubChem ID: 117325637
• Update Time: 2025-05-19

1-(3-methanesulfonylphenyl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-methanesulfonylphenyl)methylcyclopropan-1-ol
• 1-[(3-methanesulfonylphenyl)methyl]cyclopropan-1-ol
• EN300-2005154
• 1898015-85-4

• Inchi： 1S/C11H14O3S/c1-15(13,14)10-4-2-3-9(7-10)8-11(12)5-6-11/h2-4,7,12H,5-6,8H2,1H3
• InChI Key： BRYRCSJFYHRSJH-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CC(=C1)CC1(CC1)O)(=O)=O

Computed Properties

• Exact Mass: 226.06636548g/mol
• Monoisotopic Mass: 226.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.8Ų

Additional information on 1-(3-methanesulfonylphenyl)methylcyclopropan-1-ol

Recent Advances in the Study of 1-(3-Methanesulfonylphenyl)methylcyclopropan-1-ol (CAS: 1898015-85-4)

1-(3-Methanesulfonylphenyl)methylcyclopropan-1-ol (CAS: 1898015-85-4) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

The compound's unique structure, featuring a cyclopropane ring and a methanesulfonylphenyl group, has drawn attention for its potential to modulate biological targets. Recent research has investigated its role as a building block in the synthesis of small-molecule inhibitors, particularly those targeting enzymes involved in inflammatory and oncogenic pathways. For instance, studies have demonstrated its utility in the development of selective kinase inhibitors, which are of high relevance in cancer therapy.

In terms of chemical synthesis, recent advancements have optimized the production of 1-(3-methanesulfonylphenyl)methylcyclopropan-1-ol, improving yield and purity. Novel catalytic methods and green chemistry approaches have been employed to enhance the efficiency of its synthesis, reducing environmental impact and cost. These developments are critical for scaling up production for preclinical and clinical studies.

Biological evaluations of this compound have revealed promising activity in vitro and in vivo. For example, it has shown inhibitory effects on specific protein kinases implicated in tumor growth and metastasis. Additionally, its metabolic stability and pharmacokinetic properties have been characterized, providing insights into its potential as a drug candidate. These findings underscore the compound's versatility and its potential to serve as a scaffold for further medicinal chemistry optimization.

Looking ahead, ongoing research is focused on exploring the broader therapeutic potential of 1-(3-methanesulfonylphenyl)methylcyclopropan-1-ol. This includes investigations into its use in combination therapies and its application in treating diseases beyond oncology, such as autoimmune disorders and neurodegenerative conditions. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1-(3-methanesulfonylphenyl)methylcyclopropan-1-ol (CAS: 1898015-85-4) represents a promising compound with diverse applications in drug discovery and development. Its unique chemical structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable tool for researchers aiming to address unmet medical needs. Future studies will likely expand its utility and further elucidate its mechanisms of action, paving the way for innovative therapeutic strategies.